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Compound of Interest

Compound Name: Gavestinel sodium salt

Cat. No.: B15617397 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Gavestinel sodium salt, a potent neuroactive compound. By offering

clear, procedural guidance, we aim to be your preferred source for laboratory safety and

chemical handling information, building a foundation of trust that extends beyond the product

itself.

Gavestinel sodium salt is a selective, non-competitive antagonist of the NMDA receptor,

binding to the glycine site.[1] Its investigation in areas such as acute ischemic stroke highlights

its significance in neuroscience research.[1] Due to its potent biological activity, stringent

adherence to safety protocols is crucial to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Gavestinel sodium salt, a multi-layered approach to personal protection and

engineering controls is essential. The following table summarizes the required PPE and

recommended engineering controls.
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Control Type Equipment/Practice
Specification/Standa

rd
Purpose

Engineering Controls
Fume Hood or

Ventilated Enclosure

Ensure adequate

ventilation.

To minimize inhalation

of dust or aerosols.[2]

Eye Protection Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

[2]

To protect eyes from

splashes or dust.[2]

Hand Protection
Chemical-

Impermeable Gloves

Inspected prior to use

and compliant with EU

Directive 89/686/EEC

and EN 374.[2]

Double gloving is

recommended when

handling hazardous

drugs.[3]

To prevent skin

contact.[2]

Body Protection Protective Clothing

Fire/flame resistant

and impervious

clothing.[2] A

disposable gown

made of lint-free, low-

permeability fabric

with a solid front, long

sleeves, and tight-

fitting cuffs is

recommended.[3]

To protect skin and

clothing from

contamination.[2][3]

Respiratory Protection Full-Face Respirator

Use if exposure limits

are exceeded or if

irritation or other

symptoms are

experienced.[2]

To prevent inhalation

of high concentrations

of dust or aerosols.[2]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to safely handle Gavestinel sodium salt from receipt to

disposal. The following diagram and detailed steps outline this process.
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Workflow for Safe Handling of Gavestinel Sodium Salt

Preparation

Handling

Cleanup & Disposal

1. Don Required PPE

2. Prepare Workspace in Ventilated Enclosure

3. Carefully Weigh Gavestinel Sodium Salt

4. Prepare Solution (if required)

5. Decontaminate Workspace and Equipment

6. Doff PPE Correctly

7. Dispose of Waste

Click to download full resolution via product page

Workflow for Safe Handling of Gavestinel Sodium Salt.
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1. Don Required PPE: Before entering the designated handling area, put on all required

personal protective equipment as detailed in the table above. Ensure gloves are worn over the

cuffs of the lab coat.[3]

2. Prepare Workspace: All handling of Gavestinel sodium salt should occur within a certified

chemical fume hood or other suitable ventilated enclosure to avoid the formation of dust and

aerosols.[2] Cover the work surface with absorbent, disposable liners.

3. Weighing the Compound:

Use non-sparking tools.[2]
To minimize dust generation, handle the solid carefully.
Close the container tightly when not in use.[2]

4. Solution Preparation (if applicable):

Gavestinel sodium salt can be dissolved in various solvents. For example, a common
vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][2]
Add solvents to the weighed compound slowly to avoid splashing.
If precipitation occurs, sonication or gentle heating may be used to aid dissolution.[1]

5. Decontamination:

Wipe down all surfaces and equipment with an appropriate deactivating agent and then with
70% ethanol.
Dispose of all contaminated disposable materials as hazardous waste.

6. Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, this

involves removing gloves first, followed by the gown, and then eye protection. Wash hands

thoroughly after removing all PPE.[3]

7. Waste Disposal:

Solid Waste: Collect all contaminated solid waste, including gloves, gowns, and disposable
liners, in a clearly labeled hazardous waste container.
Unused Compound: Do not let the chemical enter drains.[2] For disposal of unused
Gavestinel sodium salt, it should be treated as hazardous chemical waste. Follow your
institution's and local regulations for chemical waste disposal. A general guideline for
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pharmaceutical waste is to mix the medicine with an unappealing substance like cat litter or
used coffee grounds, place it in a sealed container, and then dispose of it in the trash.[4]
However, institutional guidelines for chemical waste should be prioritized.
Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Scenario First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Accidental Spill

Evacuate personnel to a safe area.[2] Wear

appropriate PPE, including respiratory

protection.[2] Prevent further leakage if it is safe

to do so.[2] Avoid dust formation.[2] Use a dry

chemical, carbon dioxide, or alcohol-resistant

foam for fires.[2] Do not let the spilled chemical

enter drains.[2]

Storage and Stability
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Proper storage is crucial for maintaining the integrity of Gavestinel sodium salt.

Condition
Storage

Temperature
Duration Notes

Solid

Room temperature in

the continental US;

may vary elsewhere.

[1]

Refer to the

manufacturer's

expiration date.

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.[2]

Stock Solution -80°C 6 months
Sealed storage, away

from moisture.[1]

Stock Solution -20°C 1 month
Sealed storage, away

from moisture.[1]

By adhering to these detailed safety and handling protocols, researchers can confidently work

with Gavestinel sodium salt while minimizing risks and ensuring a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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